rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid

• IUPAC Name: (1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid
• InChI: InChI=1S/C7H8F2O2/c8-7(9)2-1-6(5(10)11)3-4(6)7/h4H,1-3H2,(H,10,11)/t4-,6-/m1/s1
• InChI Key: ASYSBOQSRFBXCQ-INEUFUBQSA-N
• Canonical SMILES: C1CC(C2C1(C2)C(=O)O)(F)F
• Isomeric SMILES: C1CC([C@H]2[C@@]1(C2)C(=O)O)(F)F
• Molecular Formula: C7H8F2O2
• Molecular Weight: 162.13 g/mol

Description

Rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid (DFBA) is an important synthetic intermediate used in the manufacture of pharmaceuticals, agrochemicals, and other specialty chemicals. DFBA is a versatile building block for a variety of synthetic reactions, and has been used extensively in the synthesis of a number of compounds. DFBA is also a useful tool for investigating the structure-activity relationships of other compounds, and has been used in the development of numerous pharmaceuticals, agrochemicals, and other specialty chemicals.

Scientific Research Applications

Rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid has been used extensively in the synthesis of a variety of compounds, and has been used in the development of numerous pharmaceuticals, agrochemicals, and other specialty chemicals. rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid has also been used in the synthesis of a number of biologically active compounds, including inhibitors of cyclooxygenase-2 (COX-2) and inhibitors of the enzyme 5-lipoxygenase (5-LOX). In addition, rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid has been used in the synthesis of compounds that have potential applications in cancer therapy.

Mechanism of Action

Rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid is a versatile building block for a variety of synthetic reactions, and has been used extensively in the synthesis of a number of compounds. The mechanism of action of rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid is dependent on the particular compound being synthesized. In general, rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid acts as a nucleophile, reacting with electrophilic species to form covalent bonds.
Biochemical and Physiological Effects
rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid has been used in the synthesis of a number of biologically active compounds, including inhibitors of cyclooxygenase-2 (COX-2) and inhibitors of the enzyme 5-lipoxygenase (5-LOX). In addition, rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid has been used in the synthesis of compounds that have potential applications in cancer therapy. The biochemical and physiological effects of rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid depend on the particular compound being synthesized.

Advantages and Limitations for Lab Experiments

Rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid is a versatile building block for a variety of synthetic reactions, and has been used extensively in the synthesis of a number of compounds. The advantages of using rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid in laboratory experiments include its low cost, its ability to react with a wide range of electrophilic species, and its ability to form covalent bonds. The limitations of using rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid in laboratory experiments include its tendency to react with water, its sensitivity to light and oxygen, and its potential to form undesired by-products.

Future Directions

Rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid has been used extensively in the synthesis of a variety of compounds, and has been used in the development of numerous pharmaceuticals, agrochemicals, and other specialty chemicals. The potential future directions of rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid research include the development of new synthetic methods, the development of new compounds, and the investigation of structure-activity relationships. In addition, further research is needed to explore the potential applications of rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid in cancer therapy and other areas of medicine.

Synthesis Methods

Rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid can be synthesized by a number of methods, including the Lewis acid-catalyzed reaction of 2,4-difluorobenzaldehyde with cyclohexanecarboxylic acid, the reaction of 2,4-difluorobenzaldehyde with cyclohexylmagnesium bromide, and the reaction of 2,4-difluorobenzaldehyde with cyclohexylmagnesium chloride. The Lewis acid-catalyzed reaction is the most widely used method for the synthesis of rac-(1R,5R)-4,4-difluorobicyclo[3.1.0]hexane-1-carboxylic acid.